1-[4-(4-Chlorophenyl)-2,3'-diphenyl-2{H},3'{H}-spiro[phthalazine-1,2'-[1,3,4]thiadiazol]-5'-YL]ethanone

• Molecular Formula: C29H21ClN4OS
• Molecular Weight: 509.0 g/mol
• IUPAC Name: 1-[4'-(4-chlorophenyl)-2',4-diphenylspiro[1,3,4-thiadiazole-5,1'-phthalazine]-2-yl]ethanone
• InChI: InChI=1S/C29H21ClN4OS/c1-20(35)28-32-34(24-12-6-3-7-13-24)29(36-28)26-15-9-8-14-25(26)27(21-16-18-22(30)19-17-21)31-33(29)23-10-4-2-5-11-23/h2-19H,1H3
• InChI Key: YFBNDVKJHLSEMO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NN(C2(S1)C3=CC=CC=C3C(=NN2C4=CC=CC=C4)C5=CC=C(C=C5)Cl)C6=CC=CC=C6

Description

1-[4-(4-Chlorophenyl)-2,3’-diphenyl-2{H},3’{H}-spiro[phthalazine-1,2’-[1,3,4]thiadiazol]-5’-YL]ethanone is a complex organic compound with a unique spirocyclic structure. Let’s break down its name:

• The core structure is a spiro[phthalazine-1,2’-[1,3,4]thiadiazol] , which consists of a phthalazine ring fused with a thiadiazole ring.
• The compound also contains a 4-(4-chlorophenyl) substituent and a 2,3’-diphenyl moiety.
• The 1- prefix indicates the position of the spirocyclic bridge.

Preparation Methods

The synthetic routes for this compound can vary, but one common method involves the following steps:

Synthesis of the Phthalazine-Thiadiazole Core:

Introduction of Substituents:

Purification and Isolation:

Chemical Reactions Analysis

Oxidation and Reduction:

Substitution Reactions:

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

1-[4-(4-Chlorophenyl)-2,3’-diphenyl-2{H},3’{H}-spiro[phthalazine-1,2’-[1,3,4]thiadiazol]-5’-YL]ethanone has diverse applications:

Medicinal Chemistry:

Biological Studies:

Materials Science:

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• It may interact with receptors, enzymes, or other biomolecules.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

• Similar compounds include other spirocyclic derivatives.
• Uniqueness lies in the combination of the phthalazine-thiadiazole core and the specific substituents.